![molecular formula C21H33N3O3 B2390503 N-(tert-butyl)-4-((3-(4-methoxyphenyl)propanamido)methyl)piperidine-1-carboxamide CAS No. 1234841-82-7](/img/structure/B2390503.png)
N-(tert-butyl)-4-((3-(4-methoxyphenyl)propanamido)methyl)piperidine-1-carboxamide
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Description
N-(tert-butyl)-4-((3-(4-methoxyphenyl)propanamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H33N3O3 and its molecular weight is 375.513. The purity is usually 95%.
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Scientific Research Applications
Chemical Modification and Analgesic Activity
N-(4-Tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide (BCTC) is a urea-based TRPV1 antagonist that demonstrated efficacy in alleviating chronic pain in rats. Novel analogs were designed to enrich the structural types of urea-based TRPV1 antagonists, resulting in the discovery of compounds with improved pharmacological profiles and tolerability compared to BCTC (Nie et al., 2020).
Synthesis of Key Intermediates
Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate is identified as a crucial intermediate in the synthesis of Vandetanib, a medication used to treat certain types of cancer. The synthesis process involves acylation, sulfonation, and substitution, optimized to enhance yield and reduce preparation costs (Wang et al., 2015).
Optimization of Pharmacokinetic Profile
Research on 2-tert-butyl-4-[(3-methoxypropyl)amino]-N-(2-methylpropyl)-N-[(3S,5R)-5-(morpholin-4-ylcarbonyl)piperidin-3-yl]pyrimidine-5-carboxamide 3, a potent renin inhibitor, aimed at improving its pharmacokinetic profile while maintaining renin inhibitory activity. Structural modification led to the discovery of novel benzimidazole derivatives as potent and orally bioavailable renin inhibitors (Tokuhara et al., 2018).
Biological Evaluation of Novel Compounds
The synthesis and biological evaluation of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate demonstrated moderate anthelmintic activity, showcasing the potential of novel compounds for therapeutic applications (Sanjeevarayappa et al., 2015).
properties
IUPAC Name |
N-tert-butyl-4-[[3-(4-methoxyphenyl)propanoylamino]methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H33N3O3/c1-21(2,3)23-20(26)24-13-11-17(12-14-24)15-22-19(25)10-7-16-5-8-18(27-4)9-6-16/h5-6,8-9,17H,7,10-15H2,1-4H3,(H,22,25)(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVABGPUHYKLMAH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)CCC2=CC=C(C=C2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H33N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(tert-butyl)-4-((3-(4-methoxyphenyl)propanamido)methyl)piperidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.